Ruixianglangdusu B

Specification

• CAS No.: 447454-49-1
• Molecular Formula: C33H28O10
• Molecular Weight: 584.6 g/mol
• IUPAC Name: (2S,3R)-5,7-dihydroxy-3-[(2S,3R)-5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-4-oxo-2,3-dihydrochromen-3-yl]-2-(4-methoxyphenyl)-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C33H28O10/c1-39-19-8-4-16(5-9-19)32-28(30(37)26-22(35)12-18(34)13-24(26)42-32)29-31(38)27-23(36)14-21(41-3)15-25(27)43-33(29)17-6-10-20(40-2)11-7-17/h4-15,28-29,32-36H,1-3H3/t28-,29-,32+,33+/m0/s1
• Standard InChI Key: RCENZFSDCKZBLJ-RYNFHTSCSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)[C@@H]2[C@H](C(=O)C3=C(C=C(C=C3O2)O)O)[C@@H]4[C@H](OC5=CC(=CC(=C5C4=O)O)OC)C6=CC=C(C=C6)OC
• SMILES: COC1=CC=C(C=C1)C2C(C(=O)C3=C(C=C(C=C3O2)O)O)C4C(OC5=CC(=CC(=C5C4=O)O)OC)C6=CC=C(C=C6)OC
• Canonical SMILES: COC1=CC=C(C=C1)C2C(C(=O)C3=C(C=C(C=C3O2)O)O)C4C(OC5=CC(=CC(=C5C4=O)O)OC)C6=CC=C(C=C6)OC
• Appearance: Powder

Introduction

Chemical Structure and Properties

Molecular Composition

Ruixianglangdusu B (CAS: 447454-49-1) is characterized by a complex molecular structure with the chemical formula C33H28O10 and a molecular weight of 584.6 g/mol. The compound features a multi-ring structure typical of diterpenoids isolated from Stellera chamaejasme.

Structural Classification

Ruixianglangdusu B belongs to the diterpenoid class of compounds, which represents one of the main constituent groups found in Stellera chamaejasme alongside flavonoids, coumarins, and lignans. Diterpenoids from this plant source have been widely recognized for their significant biological activities, particularly their anti-tumor effects.

Isolation and Purification

The extraction of Ruixianglangdusu B typically involves multiple steps of phytochemical isolation. Recent advances in extraction methodologies have improved the efficiency of obtaining pure compounds from Stellera chamaejasme. One notable approach involves high-speed countercurrent chromatography for the isolation of total diterpenoids from this plant source. This technique has proven valuable for obtaining Ruixianglangdusu B and related compounds with high purity for research purposes.

Biological Activity and Targets

Molecular Targets

Research has identified multiple molecular targets for Ruixianglangdusu B, suggesting a complex pharmacological profile. The compound has demonstrated affinity for several receptor types and enzymes, indicating its potential to modulate multiple biological pathways. Among the identified targets are several GABA receptor subunits and enzymes involved in lipid metabolism pathways.

Ruixianglangdusu B has shown particular affinity for GABA receptor subunits, which are critical components of inhibitory neurotransmission in the central nervous system. This interaction suggests potential applications in neurological disorders where GABA signaling is implicated.

Biochemical Pathways

The compound affects multiple biochemical pathways, primarily those involving GABAergic signaling and lipid metabolism. By modulating these pathways, Ruixianglangdusu B may exert various pharmacological effects including neuroprotection and metabolic regulation.

Studies on related diterpenoids from Stellera chamaejasme have demonstrated interactions with the MAPK pathway, which is crucial in cell proliferation and differentiation. While specific research on Ruixianglangdusu B's effects on this pathway is limited, the structural similarity suggests potential comparable activity.

Pharmacological Activities

Anti-cancer Properties

Diterpenoids from Stellera chamaejasme, including Ruixianglangdusu B, have demonstrated significant anti-tumor activity in various research models. The mechanisms underlying this activity appear multifaceted and may include:

• Induction of apoptosis in cancer cells

• Cell cycle arrest, particularly in G2/M and S phases

• Inhibition of cancer cell migration and invasion

• Modulation of oxidative stress responses

While research specifically on Ruixianglangdusu B's anti-cancer properties is still developing, studies on related compounds from the same plant source have shown promising results against glioblastoma and other cancer types. These compounds have demonstrated the ability to inhibit critical pathways including Wnt/β-catenin and p62/Nrf2, which are implicated in cancer progression.

Antiviral Activity

Diterpenoids isolated from Stellera chamaejasme have shown strong anti-HIV activity. Although the specific antiviral properties of Ruixianglangdusu B require further investigation, its structural similarities to other diterpenoids from this plant suggest potential antiviral applications. The challenge in developing these applications lies partly in the relatively low natural content of these compounds and the complexity of their chemical synthesis.

Neurological Applications

The interaction of Ruixianglangdusu B with GABA receptor subunits suggests potential applications in neurological disorders. GABA receptors are critical inhibitory neurotransmitter receptors in the brain, and compounds that modulate their function may have therapeutic potential in conditions such as epilepsy, anxiety, and neurodegenerative disorders.

Research Methods and Experimental Approaches

Analytical Techniques

Modern analytical techniques have enabled more detailed characterization of Ruixianglangdusu B and related compounds. These include:

• High-performance liquid chromatography (HPLC)

• Mass spectrometry

• Nuclear magnetic resonance (NMR) spectroscopy

• High-speed countercurrent chromatography

These methods have facilitated the identification, isolation, and purification of Ruixianglangdusu B for research applications.

In Vitro Studies

In vitro research models have been instrumental in investigating the pharmacological properties of Ruixianglangdusu B and related compounds. Cell-based assays have demonstrated effects on:

• Cell proliferation and viability

• Apoptosis induction

• Cell cycle progression

• Cell migration and wound healing

• Reactive oxygen species generation

• Mitochondrial membrane potential

For example, extracts containing diterpenoids from Stellera chamaejasme have shown the ability to block cell cycle progression in the G2/M and S phases in glioblastoma cell lines. Similar studies may help elucidate the specific effects of Ruixianglangdusu B on cancer cells and other biological systems.

Molecular Docking Studies

Computational approaches such as molecular docking have provided insights into the potential interactions between Ruixianglangdusu B and its biological targets. These studies help predict binding affinities and identify potential mechanisms of action, guiding further experimental research.

Research on related compounds has demonstrated strong spontaneous docking activities with proteins such as MAPK9, suggesting similar approaches could be valuable for understanding Ruixianglangdusu B's molecular interactions.

Future Research Directions

Structure-Activity Relationship Studies

Further investigation into the structure-activity relationships of Ruixianglangdusu B and related compounds will help identify the specific molecular features responsible for their biological activities. This knowledge could guide the development of more potent and selective derivatives with improved pharmacological profiles.

Combination Therapies

Research exploring the potential synergistic effects of Ruixianglangdusu B with established therapeutic agents represents an important future direction. Such combinations might enhance efficacy while reducing required dosages and associated toxicities.

Delivery Systems Development

The development of novel delivery systems to improve the bioavailability and targeted delivery of Ruixianglangdusu B will be crucial for its potential clinical application. Nanoformulations, liposomal encapsulation, and other advanced delivery technologies may help overcome current limitations in its pharmacokinetic profile.